3-Piperidinyl 4-chloro-2-pyridinecarboxylate hydrochloride

• IUPAC Name: piperidin-3-yl 4-chloropyridine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C11H13ClN2O2.ClH/c12-8-3-5-14-10(6-8)11(15)16-9-2-1-4-13-7-9;/h3,5-6,9,13H,1-2,4,7H2;1H
• InChI Key: YKHYYUNSOQQHMY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)OC(=O)C2=NC=CC(=C2)Cl.Cl
• Molecular Formula: C11H14Cl2N2O2
• Molecular Weight: 277.14 g/mol

Description

3-Piperidinyl 4-chloro-2-pyridinecarboxylate hydrochloride (3-P4C2PCH) is a small molecule used in various scientific research applications. It is a derivative of piperidine, a six-membered heterocyclic aromatic compound, and is composed of a chlorine atom, a pyridine ring, and a carboxylate group. 3-P4C2PCH is a highly versatile compound and has been used in a variety of scientific research applications, including drug discovery, drug metabolism, and enzyme inhibition studies.

Scientific Research Applications

• Inhibition of Blood Platelet Aggregation : Grisar et al. (1976) investigated a series of compounds, including derivatives of 2-piperidinyl, for their potential to inhibit ADP-induced aggregation of blood platelets. This research is important for understanding how these compounds can be used in the prevention of blood clot formation (Grisar, Claxton, Stewart, Mackenzie, & Kariya, 1976).

• Vasodilation Properties : Girgis et al. (2008) synthesized new 3-pyridinecarboxylates, including those involving piperidine, and studied their potential vasodilation properties. These findings are crucial for developing treatments for vascular diseases (Girgis, Mishriky, Farag, El-Eraky, & Farag, 2008).

• Crystal and Molecular Structure Analysis : Szafran, Komasa, and Bartoszak-Adamska (2007) characterized 4-Piperidinecarboxylic acid hydrochloride through single crystal X-ray diffraction, computational calculations, and spectroscopic methods. Such studies are significant for understanding the physical and chemical properties of these compounds (Szafran, Komasa, & Bartoszak-Adamska, 2007).

• Synthesis of Coordination Polymers : Das et al. (2009) researched the reaction of pyridine-2,4,6-tricarboxylic acid (ptcH(3)) with various metals, including piperidine derivatives, forming different coordination polymers. This study aids in the development of materials with specific molecular architectures (Das, Ghosh, Sañudo, & Bharadwaj, 2009).

• Fluorescent Probes for DNA Detection : Perin et al. (2011) achieved the synthesis of benzimidazo[1,2-a]quinolines, substituted with piperidine, for potential use as DNA-specific fluorescent probes. This discovery has implications in biochemical research and diagnostics (Perin, Hranjec, Pavlović, & Karminski-Zamola, 2011).

• Solid-state Characterization of Anaesthetic Drugs : Schmidt (2005) characterized local anaesthetic drugs, including those with piperidine structures, using various spectroscopic and thermal analysis methods. Understanding the physical properties of these compounds is key for their development and application in medicine (Schmidt, 2005).